Cas no 7334-33-0 (Diazene,1,2-bis(2-chlorophenyl)-)

Diazene,1,2-bis(2-chlorophenyl)- structure
7334-33-0 structure
Product Name:Diazene,1,2-bis(2-chlorophenyl)-
CAS No:7334-33-0
MF:C12H8Cl2N2
MW:251.111320495605
CID:564495
PubChem ID:23750
Update Time:2025-04-19

Diazene,1,2-bis(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Diazene,1,2-bis(2-chlorophenyl)-
    • 2,2'-dichloroazobenzene
    • bis(2-chlorophenyl)diazene
    • (E)-1,2-Bis(2-chlorophenyl)diazene
    • 49795-06-4
    • MFCD00448759
    • AKOS001600792
    • FIQUJBRQBIUISO-FOCLMDBBSA-N
    • EINECS 230-837-9
    • 7334-33-0
    • SCHEMBL861925
    • (E)-bis(2-chlorophenyl)diazene
    • Diazene, bis(2-chlorophenyl)-
    • (E)-1,2-Bis(2-chlorophenyl)diazene #
    • DTXSID4064630
    • 1,2-Bis(2-chlorophenyl)diazene
    • NS00037501
    • SCHEMBL8964884
    • Diazene, 1,2-bis(2-chlorophenyl)-
    • Inchi: 1S/C12H8Cl2N2/c13-9-5-1-3-7-11(9)15-16-12-8-4-2-6-10(12)14/h1-8H/b16-15+
    • InChI Key: FIQUJBRQBIUISO-FOCLMDBBSA-N
    • SMILES: ClC1C=CC=CC=1/N=N/C1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 250.00664
  • Monoisotopic Mass: 250.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7A^2
  • XLogP3: 5

Experimental Properties

  • Density: 1.27g/cm3
  • Boiling Point: 376.9ºC at 760 mmHg
  • Flash Point: 181.8ºC
  • Refractive Index: 1.608
  • PSA: 24.72
  • LogP: 5.40880
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